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Compound of Interest

Compound Name: ML-180

Cat. No.: B159121 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on addressing solubility challenges associated

with ML-180 in aqueous media.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of ML-180 in common laboratory solvents?

A1: ML-180 is sparingly soluble in aqueous solutions but exhibits good solubility in organic

solvents, particularly Dimethyl Sulfoxide (DMSO). It is recommended to first prepare a

concentrated stock solution in DMSO.

Q2: Why does my ML-180 precipitate when I add it to my aqueous buffer or cell culture

medium?

A2: Precipitation often occurs when a concentrated organic stock solution of a hydrophobic

compound like ML-180 is rapidly diluted into an aqueous medium. This is a common issue for

many small molecule inhibitors. To avoid this, a gradual dilution process is recommended.

Q3: What is the recommended solvent for preparing a stock solution of ML-180?

A3: The recommended solvent for preparing a stock solution of ML-180 is DMSO.[1][2]

Sonication may be used to facilitate dissolution.[2]

Q4: How should I store my ML-180 stock solution?
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A4: ML-180 powder can be stored at -20°C for up to three years. Once dissolved in a solvent,

the stock solution should be stored at -80°C for up to one year to maintain its stability and

efficacy.[2]

Troubleshooting Guide
This guide provides step-by-step solutions for common problems encountered when preparing

ML-180 solutions for experimental use.
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Problem Possible Cause Recommended Solution

ML-180 powder will not

dissolve in the aqueous buffer.

ML-180 has poor aqueous

solubility.

Do not attempt to dissolve ML-

180 directly in an aqueous

buffer. First, prepare a

concentrated stock solution in

an organic solvent like DMSO.

Precipitate forms immediately

upon adding the DMSO stock

solution to the aqueous

medium.

The concentration of DMSO in

the final working solution is too

high, or the dilution was

performed too quickly.

1. Ensure the final

concentration of DMSO in your

working solution is low

(typically <0.5%) to minimize

solvent effects on your

experiment. 2. Perform a serial

dilution of your DMSO stock

solution in the aqueous

medium. Add the ML-180 stock

solution dropwise while gently

vortexing the aqueous medium

to ensure rapid mixing and

prevent localized high

concentrations that can lead to

precipitation.

The experimental results are

inconsistent or show no effect.

The ML-180 may have

precipitated out of the solution,

leading to a lower effective

concentration.

1. Visually inspect your

working solution for any signs

of precipitation before use. 2.

Prepare fresh working

solutions for each experiment.

3. Consider sonicating the

working solution briefly before

adding it to your assay to help

redissolve any micro-

precipitates.

Quantitative Data Summary
The following table summarizes the key chemical and solubility properties of ML-180.
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Property Value Reference

Molecular Formula C₂₀H₂₅ClN₄O₂ [3]

Molecular Weight 388.89 g/mol

Predicted pKa 9.37 ± 0.40

Solubility in DMSO 11 mg/mL (28.28 mM)

Experimental Protocols
1. Preparation of a 10 mM ML-180 Stock Solution in DMSO

Materials:

ML-180 powder (Molecular Weight: 388.89 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

Weigh out 3.89 mg of ML-180 powder and place it in a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Vortex the solution thoroughly until the ML-180 is completely dissolved. If necessary,

sonicate the solution for a few minutes to aid dissolution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C.

2. Preparation of a 10 µM ML-180 Working Solution for In Vitro Assays

Materials:

10 mM ML-180 stock solution in DMSO
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Sterile aqueous buffer or cell culture medium

Procedure:

Prepare an intermediate dilution of the ML-180 stock solution. For example, dilute the 10

mM stock solution 1:100 in your aqueous medium to create a 100 µM intermediate

solution. To do this, add 2 µL of the 10 mM stock to 198 µL of the aqueous medium.

Vortex the intermediate solution gently.

Prepare the final 10 µM working solution by diluting the 100 µM intermediate solution 1:10

in your aqueous medium. For example, add 100 µL of the 100 µM intermediate solution to

900 µL of the aqueous medium.

Vortex the final working solution gently before use.
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Caption: ML-180 acts as an inverse agonist of LRH-1, inhibiting its binding to target gene

promoters.
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Caption: Workflow for preparing ML-180 working solutions from a DMSO stock.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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